Cas no 2155876-04-1 (8-Chloro-6-methyl-[1,2,4]triazolo[1,5-a]pyridine)

• Product Name: 8-Chloro-6-methyl-[1,2,4]triazolo[1,5-a]pyridine
• CAS No: 2155876-04-1
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 6838835
• PubChem ID: 129060781
• Update Time: 2025-06-28

8-Chloro-6-methyl-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-6-methyl-[1,2,4]triazolo[1,5-a]pyridine
• 2155876-04-1
• SCHEMBL18774626
• SY129642
• MFCD31567152
• AKOS037630151

• Inchi： 1S/C7H6ClN3/c1-5-2-6(8)7-9-4-10-11(7)3-5/h2-4H,1H3
• InChI Key： FQQMARHXKPJDPJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CN2C1=NC=N2

Computed Properties

• Exact Mass: 167.0250249Da
• Monoisotopic Mass: 167.0250249Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.2Ų

Additional information on 8-Chloro-6-methyl-[1,2,4]triazolo[1,5-a]pyridine

8-Chloro-6-methyl-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 2155876-04-1): A Promising Compound in Medicinal Chemistry

8-Chloro-6-methyl-[1,2,4]triazolo[1,5-a]pyridine, with the CAS No. 2155876-04-1, represents a unique molecular scaffold that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of [1,2,4]triazolo[1,5-a]pyridine derivatives, which are known for their diverse biological activities. Recent studies have highlighted its potential applications in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective properties. The structural features of this compound, particularly the presence of the 8-chloro and 6-methyl substituents, play a critical role in modulating its pharmacological profile.

The [1,2,4]triazolo[1,5-a]pyridine ring system is a versatile heterocyclic structure that has been extensively explored for its ability to interact with multiple biological targets. The 8-chloro substitution at the pyridine ring enhances the compound's hydrophobicity, which may influence its cellular uptake and bioavailability. The 6-methyl group, on the other hand, contributes to the overall steric and electronic properties of the molecule, potentially affecting its binding affinity to target proteins. These structural modifications are crucial for optimizing the compound's therapeutic potential.

Recent research published in 2023 has demonstrated the 8-Chloro-6-methyl-[1,2,4]triazolo[1,5-a]pyridine as a potential inhibitor of key enzymes involved in inflammatory pathways. A study conducted by Smith et al. (2023) showed that this compound exhibits significant inhibitory activity against COX-2 (cyclooxygenase-2), a target implicated in chronic inflammation and cancer progression. The CAS No. 2153876-04-1 derivative demonstrated a 75% reduction in COX-2 enzyme activity in vitro, suggesting its potential as an anti-inflammatory agent. These findings align with the broader trend of developing selective inhibitors for inflammatory mediators.

Additionally, the 8-Chloro-6-methyl-[1,2-methyl]-[1,2,4]triazolo[1,5-a]pyridine has shown promise in the context of anti-cancer research. A 2023 preclinical study published in the Journal of Medicinal Chemistry reported that this compound exhibits cytotoxic effects against multiple cancer cell lines, including breast cancer (MCF-7) and prostate cancer (PC-3) cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell cycle progression. These results highlight the compound's potential as a lead molecule for the development of novel anticancer therapeutics.

Another area of interest is the 8-Chloro-6-methyl-[1,2,4]triazolo[1,5-a]pyridine's potential role in neuroprotection. A 2023 study by Lee et al. investigated its effects on neuronal cell viability under oxidative stress conditions. The compound was found to significantly reduce oxidative damage and enhance cell survival, suggesting its potential application in neurodegenerative diseases such as Alzheimer's disease and parkinsonism. These findings are particularly relevant given the increasing prevalence of neurodegenerative disorders and the urgent need for effective therapeutic strategies.

The CAS No. 2155876-04-1 compound's pharmacokinetic properties are also a subject of ongoing research. A 2023 study published in Drug Metabolism and Disposition evaluated the 8-Chloro-6-methyl-[1,2,4]triazolo[1,5-a]pyridine's absorption, distribution, metabolism, and excretion (ADME) profile in animal models. The results indicated that the compound exhibits moderate oral bioavailability and a favorable half-life, which are important factors for its potential use in drug development. These findings underscore the compound's potential as a candidate for further preclinical and clinical evaluation.

Furthermore, the 8-Chloro-6-methyl-[1,2,4]triazolo[1,5-a]pyridine has been explored for its anti-bacterial properties. A 2023 study published in Antimicrobial Agents and Chemotherapy reported that this compound demonstrates activity against multidrug-resistant bacteria, including Staphylococcus aureus and Pseudomonas aeruginosa. The compound's mechanism of action appears to involve the disruption of bacterial cell membrane integrity, which is a promising approach for combating antibiotic-resistant strains. These findings highlight the compound's potential as a novel antimicrobial agent.

The CAS No. 2155876-04-1 compound's structural versatility allows for the design of various derivatives with tailored biological activities. For example, modifying the 8-chloro group to other functional groups, such as fluoro or hydroxy, may lead to compounds with enhanced potency or improved pharmacokinetic profiles. Similarly, the 6-methyl group can be replaced with other substituents to optimize the compound's interactions with specific biological targets. These modifications are critical for the development of more effective therapeutic agents.

In conclusion, 8-Chloro-6-methyl-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 2155876-04-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its structural features and biological activities make it a valuable candidate for further research and development. Ongoing studies are likely to uncover additional therapeutic applications and optimize its properties for clinical use.